1-((3-fluoro-4-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine
• InChI: InChI=1S/C16H20FN3O3S/c1-19-10-13(9-18-19)12-4-3-7-20(11-12)24(21,22)14-5-6-16(23-2)15(17)8-14/h5-6,8-10,12H,3-4,7,11H2,1-2H3
• InChI Key: ZXLZAQTYKVPLLT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)S(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H20FN3O3S
• Molecular Weight: 353.4 g/mol

Description

1-((3-fluoro-4-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine, commonly known as FMPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. It belongs to the class of piperidine compounds and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

• Research on the synthesis and antimicrobial activity of new heterocycles based on 3-methyl 1-phenyl-5-benzene sulfonamido pyrazole illustrates the potential for creating compounds with significant biological effects. The study delved into creating a variety of derivatives through chemical reactions, some of which might share structural similarities with the chemical , indicating a broad interest in sulfonamide-based heterocycles for their biological activities (T. El‐Emary, N. Al-muaikel, O. S. Moustafa, 2002).

Potential Therapeutic Uses

• A study on the synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110α inhibitors highlighted the discovery and optimization of a compound with significant p110α inhibitory activity. This research points towards the exploration of similar structures for cancer therapeutic agents, showcasing the interest in sulfonamide and pyrazole derivatives for their potential in cancer treatment (M. Hayakawa et al., 2007).

Chemical Synthesis Techniques

• The development of selective access to heterocyclic sulfonamides and sulfonyl fluorides via a parallel medicinal chemistry enabled method demonstrates the advancement in synthesis techniques. This research provides insights into efficient and selective synthesis methods for creating heterocyclic sulfonyl derivatives, relevant to the synthesis of the compound (Joseph W. Tucker, L. Chenard, Joseph M Young, 2015).

Anticancer and Antitumor Activity

• Investigations into anticancer and antitumor activities of novel pyrimidinyl pyrazole derivatives, including the synthesis and evaluation of 3-phenylpiperazinyl-1-trans-propenes, underscore the continuous search for new therapeutic agents against various cancers. These studies highlight the exploration of pyrazole derivatives for their potent cytotoxicity against tumor cell lines, aligning with the interest in compounds like "1-((3-fluoro-4-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine" for potential antitumor properties (H. Naito et al., 2005).